Cas no 2171797-24-1 (4-3,3-difluoro-1-(hydroxymethyl)cyclopentyl-1-methylpiperidin-4-ol)

• Product Name: 4-3,3-difluoro-1-(hydroxymethyl)cyclopentyl-1-methylpiperidin-4-ol
• CAS No: 2171797-24-1
• MF: C₁₂H₂₁F₂NO₂
• MW: 249.297450780869
• CID: 6204101
• PubChem ID: 165601699
• Update Time: 2025-07-01

4-3,3-difluoro-1-(hydroxymethyl)cyclopentyl-1-methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-3,3-difluoro-1-(hydroxymethyl)cyclopentyl-1-methylpiperidin-4-ol
• 2171797-24-1
• 4-[3,3-difluoro-1-(hydroxymethyl)cyclopentyl]-1-methylpiperidin-4-ol
• EN300-1642977

• Inchi： 1S/C12H21F2NO2/c1-15-6-4-11(17,5-7-15)10(9-16)2-3-12(13,14)8-10/h16-17H,2-9H2,1H3
• InChI Key： CSGIFFWSGGFHSE-UHFFFAOYSA-N
• SMILES： FC1(CCC(CO)(C1)C1(CCN(C)CC1)O)F

Computed Properties

• Exact Mass: 249.15403524g/mol
• Monoisotopic Mass: 249.15403524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.7Ų

Additional information on 4-3,3-difluoro-1-(hydroxymethyl)cyclopentyl-1-methylpiperidin-4-ol

4-3,3-Difluoro-1-(Hydroxymethyl)cyclopentyl-1-Methylpiperidin-4-Ol: A Comprehensive Overview

4-3,3-Difluoro-1-(Hydroxymethyl)cyclopentyl-1-Methylpiperidin-4-Ol is a complex organic compound with the CAS number 2171797-24-1. This compound belongs to the class of piperidine derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The structure of this compound is characterized by a piperidine ring substituted with a hydroxymethyl group at position 1 and a cyclopentyl group at position 4. The cyclopentyl group itself is further substituted with two fluorine atoms at positions 3 and 3, making it a difluorocyclopentyl moiety. This unique combination of functional groups and substituents contributes to its diverse chemical properties and potential applications in drug discovery.

The synthesis of 4-3,3-Difluoro-1-(Hydroxymethyl)cyclopentyl-1-Methylpiperidin-4-Ol involves a series of multi-step reactions, including nucleophilic substitutions, ring-forming reactions, and fluorination processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the final product. These synthetic strategies are not only cost-effective but also environmentally friendly, aligning with the principles of green chemistry.

One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Studies have shown that piperidine derivatives can modulate various neurotransmitter systems, making them valuable candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. In particular, the hydroxymethyl group in this compound has been identified as a key functional group responsible for its neuroprotective effects. Recent research has demonstrated that this group enhances the compound's ability to cross the blood-brain barrier, thereby improving its bioavailability and efficacy.

In addition to its neuroprotective properties, 4-3,3-Difluoro-1-(Hydroxymethyl)cyclopentyl-1-Methylpiperidin-4-Ol has also been investigated for its antioxidant activity. The presence of fluorine atoms in the cyclopentyl ring contributes to the compound's stability and ability to scavenge free radicals. This makes it a potential candidate for combating oxidative stress-related disorders such as cardiovascular diseases and cancer. Recent studies have employed advanced computational methods, including molecular docking and quantum mechanics simulations, to better understand the compound's antioxidant mechanisms at the molecular level.

The pharmacokinetic profile of this compound is another area of active research. Understanding how this molecule is absorbed, distributed, metabolized, and excreted in the body is crucial for optimizing its therapeutic potential. Recent findings suggest that the hydroxymethyl group plays a significant role in enhancing the compound's solubility and permeability. Furthermore, studies on its metabolic pathways have revealed that it undergoes minimal first-pass metabolism, which is advantageous for oral drug delivery.

From a structural perspective, the cyclopentyl group in this compound introduces rigidity into the molecule while maintaining flexibility at certain positions. This balance is essential for achieving optimal interactions with biological targets such as enzymes and receptors. The fluorine atoms further enhance the molecule's electronic properties, making it more susceptible to specific chemical reactions or interactions within biological systems.

Recent advancements in analytical techniques have also facilitated a deeper understanding of this compound's stereochemistry. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These techniques have also enabled researchers to study the stereochemical outcomes of various synthetic pathways, ensuring that only the desired enantiomers are produced during synthesis.

In conclusion, 4-3,3-Difluoro-1-(Hydroxymethyl)cyclopentyl-1-Methylpiperidin-4-Ol represents a significant advancement in medicinal chemistry due to its unique structure and diverse pharmacological properties. Its potential applications span across neuroprotection, antioxidant therapy, and drug delivery systems. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.